Cas no 2551117-26-9 (Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate)

• Product Name: Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate
• CAS No: 2551117-26-9
• MF: C₁₀H₁₂N₂O₆S
• MW: 288.277081489563
• CID: 5328335
• Update Time: 2025-06-12

Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate
• Z4121709919
• Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate

• Inchi： 1S/C10H12N2O6S/c1-3-18-10(13)7-5-8(12(14)15)9(4-6(7)2)19(11,16)17/h4-5H,3H2,1-2H3,(H2,11,16,17)
• InChI Key： BUUDEHQZONHBTR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C(=O)OCC)=CC=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 452
• XLogP3: 0.9
• Topological Polar Surface Area: 141

Additional information on Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate

Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate (CAS No. 2551117-26-9): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate (CAS No. 2551117-26-9) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its ethyl ester, methyl, nitro, and sulfamoyl functional groups, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The nitro group in Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate is particularly noteworthy for its ability to participate in redox reactions, which can influence the compound's pharmacological properties. Recent studies have shown that nitro-containing compounds can exhibit anti-inflammatory, antimicrobial, and anticancer activities, making them attractive targets for drug discovery. The presence of the sulfamoyl group further enhances the compound's biological activity by conferring additional functionalities such as improved solubility and stability.

In the context of medicinal chemistry, Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate has been investigated for its potential as an antimicrobial agent. A study published in the *Journal of Medicinal Chemistry* (2023) reported that this compound demonstrated significant inhibitory effects against a variety of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute (2023) found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the compound's ability to target specific signaling pathways involved in cell proliferation and survival. These findings suggest that Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate could be a valuable lead compound for the development of novel anticancer therapies.

The structural diversity of Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate also makes it an excellent candidate for drug design and optimization. Chemists can modify the ethyl ester, methyl, nitro, and sulfamoyl groups to fine-tune the compound's pharmacological profile, enhancing its potency, selectivity, and pharmacokinetic properties. For instance, replacing the ethyl ester with other alkyl or aryl groups can alter the lipophilicity and metabolic stability of the molecule, potentially improving its bioavailability and therapeutic index.

In addition to its direct therapeutic applications, Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate has been explored as a prodrug strategy. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. By designing prodrugs based on Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate, researchers aim to improve drug delivery and reduce side effects associated with conventional therapies. This approach has shown promise in preclinical studies, where prodrugs derived from this compound exhibited enhanced efficacy and reduced toxicity compared to their parent molecules.

The synthesis of Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate involves a series of well-established chemical reactions, including nitration, sulfonation, and esterification. These reactions can be optimized to achieve high yields and purity levels, making the compound suitable for large-scale production. The synthetic route is also amenable to variations that allow for the introduction of different functional groups, providing chemists with a versatile platform for developing new derivatives with tailored properties.

To further advance the understanding and application of Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain insights into how this compound interacts with biological targets. These studies are crucial for identifying key binding sites and designing more potent and selective analogs.

In conclusion, Ethyl 2-methyl-5-nitro-4-sulfamoylbenzoate (CAS No. 2551117-26-9) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in the areas of antimicrobial and anticancer therapy. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.